(3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H27N5O2/c1-12-4-19(28)25-21(23-12)27-18(8-17(26-27)16-2-3-16)24-20(29)22-9-13-5-14(10-22)7-15(6-13)11-22/h4,8,13-16H,2-3,5-7,9-11H2,1H3,(H,24,29)(H,23,25,28)
• InChI Key: BPJUVQIKLPBYGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

(3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
BenchChem offers high-quality (3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3r,5r,7r)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Applications

• Innovative Synthesis Techniques

  Research focuses on the synthesis of novel adamantane derivatives, highlighting methodologies like condensation, cyclization, and amidation reactions. These processes are crucial for creating compounds with potential applications in drug design and material science (Soselia et al., 2020). Similar techniques could theoretically apply to the synthesis of the requested compound, emphasizing the importance of adaptable synthetic routes in developing new chemicals.

• Antimicrobial and Antifungal Agents

  Some adamantane derivatives have been synthesized with potential antimicrobial applications, displaying significant activity against bacteria like Staphylococcus aureus and Bacillus subtilis. This indicates the broader potential of adamantane-based compounds in contributing to the development of new antimicrobial agents, which could include the compound (Eisa, Tantawy, & El-kerdawy, 1990).

Biological Evaluation and Potential Applications

• Cytotoxic and Anticancer Properties

  Research into adamantane derivatives also includes their evaluation as anticancer agents. For instance, pyrazolopyrimidines derivatives have been studied for their cytotoxic activities against cancer cell lines, suggesting that compounds with similar structures could be explored for their anticancer potential (Rahmouni et al., 2016).

• Broad-Spectrum Antibacterial Candidates

  The study of adamantane-1-carbohydrazide derivatives has revealed their potent antibacterial activity, highlighting the potential of adamantane-based compounds in developing new antibacterial drugs. This suggests that with appropriate functionalization, compounds like the one specified could exhibit significant antibacterial properties (Al-Wahaibi et al., 2020).